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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxypentadecanoic acid is a long-chain omega-hydroxy fatty acid.[1] Such fatty acids
are found in various plant and animal sources and are also produced by some bacteria and
fungi.[2] Omega-hydroxy fatty acids are gaining interest in the scientific community due to their
potential biological activities and applications as intermediates in the synthesis of
pharmaceuticals, agrochemicals, and surfactants.[2] A thorough understanding of the thermal
stability and degradation profile of 15-hydroxypentadecanoic acid is crucial for its handling,
storage, and application in various fields, particularly in drug development and formulation
where thermal processes are often employed. This technical guide provides an in-depth
overview of the thermal properties of 15-hydroxypentadecanoic acid, including its thermal
stability, degradation products, and potential biological signaling pathways.

Physicochemical Properties

A summary of the key physicochemical properties of 15-hydroxypentadecanoic acid is
presented in the table below.
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Property Value Source
Molecular Formula C15H3003 [11[3]
Molecular Weight 258.40 g/mol [1]
Melting Point 85-89 °C [4]
Boiling Point 400.9 £ 18.0 °C at 760 mmHg [4]
Appearance White powder or fused solid

Thermal Stability and Analysis

The thermal stability of a compound is a critical parameter that dictates its processing and
storage conditions. Techniques such as Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are instrumental in evaluating the thermal properties of materials.

Thermogravimetric Analysis (TGA)

While specific TGA data for 15-hydroxypentadecanoic acid is not readily available in the
public domain, the expected thermogravimetric behavior can be inferred from studies on other
long-chain fatty acids. A typical TGA curve for a long-chain saturated fatty acid would show
thermal stability up to a certain temperature, followed by a significant weight loss corresponding
to its decomposition. For instance, the thermal hydrolysis of saturated long-chain fatty acids like
palmitic acid (C16:0) and stearic acid (C18:0) shows minimal degradation below 140°C over
short durations.[5] However, at higher temperatures (140-160°C for 8 hours), these fatty acids
degrade into smaller C2 to C14 fragments.[5]

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material. For 15-
hydroxypentadecanoic acid, a DSC thermogram would be expected to show an endothermic
peak corresponding to its melting point in the range of 85-89 °C.[4] The shape and size of the
melting peak can provide information about the purity and crystalline nature of the compound.
DSC thermograms of saturated fatty acids, such as palmitic acid, show distinct melting
endotherms.[6]
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Degradation Profile

The thermal degradation of 15-hydroxypentadecanoic acid is expected to involve the
breakdown of its long aliphatic chain and the functional groups. At elevated temperatures, long-
chain saturated fatty acids can undergo decarboxylation to produce long-chain hydrocarbons.
The presence of a hydroxyl group in 15-hydroxypentadecanoic acid may introduce additional
degradation pathways. Studies on the thermal degradation of ceramides containing a-hydroxy
fatty acids have shown the formation of free a-hydroxy fatty acids upon heating, suggesting
that the ester linkage is susceptible to cleavage.[7] While 15-hydroxypentadecanoic acid is
not an ester, this finding highlights the potential for reactions involving the hydroxyl and
carboxylic acid groups at high temperatures.

The primary degradation of long-chain fatty acids at high temperatures typically results in the
formation of a complex mixture of smaller alkanes and fatty acids.[5] The specific degradation
products of 15-hydroxypentadecanoic acid would likely include shorter-chain hydroxy fatty
acids, dicarboxylic acids (from oxidation of the omega-hydroxyl group), and various
hydrocarbons.

Experimental Protocols
Thermogravimetric Analysis (TGA) - General Protocol

A general experimental protocol for performing TGA on a long-chain fatty acid like 15-
hydroxypentadecanoic acid is as follows:

o Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed
into a TGA crucible (e.g., alumina or platinum).

e Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to provide
a non-reactive atmosphere.

o Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a
defined temperature range (e.g., from ambient to 600 °C).

o Data Acquisition: The instrument records the sample weight as a function of temperature.

o Data Analysis: The resulting TGA curve (weight % vs. temperature) is analyzed to determine
the onset of decomposition and the temperature ranges of major weight loss events. The
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derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum
decomposition rates.

Differential Scanning Calorimetry (DSC) - General
Protocol

A general experimental protocol for performing DSC on 15-hydroxypentadecanoic acid is as
follows:

Sample Preparation: A small amount of the sample (typically 2-5 mg) is hermetically sealed
in an aluminum DSC pan. An empty sealed pan is used as a reference.

¢ Instrument Setup: The DSC cell is purged with an inert gas.

o Temperature Program: The sample and reference are subjected to a controlled temperature
program, which typically includes a heating ramp (e.g., 5-10 °C/min) through the expected
melting range, followed by a cooling ramp and a second heating ramp to observe any
changes in thermal behavior.

» Data Acquisition: The instrument measures the differential heat flow between the sample and
the reference as a function of temperature.

o Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to
determine the melting point (peak temperature of the endotherm) and the enthalpy of fusion
(area under the melting peak).

Potential Biological Signhaling Pathways

Omega-hydroxy fatty acids, such as 15-hydroxypentadecanoic acid, can be metabolized by
cytochrome P450 (CYP) enzymes, particularly those from the CYP4A and CYP4F families.[8]
This metabolism can lead to the formation of dicarboxylic acids or further hydroxylated
products.

One significant aspect of omega-hydroxy fatty acid metabolism is its intersection with
inflammatory signaling pathways. For example, the pro-inflammatory mediator leukotriene B4
(LTB4) is inactivated through omega-oxidation by a cytochrome P-450 enzyme in human
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polymorphonuclear leukocytes.[9] This suggests that omega-hydroxy fatty acids could play a
role in modulating inflammatory responses.

Furthermore, long-chain fatty acids and their derivatives are known to be endogenous ligands
for Peroxisome Proliferator-Activated Receptors (PPARS).[10] PPARs are nuclear receptors
that play a crucial role in the regulation of lipid metabolism and inflammation.[10][11] The
binding of fatty acid ligands to PPARs leads to the transcriptional regulation of target genes
involved in fatty acid uptake, oxidation, and storage.[12] Given its structure, 15-
hydroxypentadecanoic acid could potentially act as a PPAR ligand, thereby influencing these
metabolic and inflammatory pathways.

Below are diagrams illustrating a generalized experimental workflow for thermal analysis and a
potential signaling pathway for omega-hydroxy fatty acids.
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A generalized workflow for the thermal analysis of 15-hydroxypentadecanoic acid (15-HPA).
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A potential signaling pathway for omega-hydroxy fatty acids like 15-hydroxypentadecanoic
acid.

Conclusion

15-Hydroxypentadecanoic acid is a saturated long-chain omega-hydroxy fatty acid with a
defined melting point and an estimated high boiling point, indicating its solid nature at room
temperature and relatively low volatility. While specific TGA and DSC data are not extensively
documented, its thermal behavior is expected to be comparable to other saturated fatty acids,
with decomposition occurring at elevated temperatures. The degradation products are likely a
mixture of smaller hydrocarbons and oxygenated compounds. Biologically, as an omega-
hydroxy fatty acid, it has the potential to be metabolized by cytochrome P450 enzymes and
interact with nuclear receptors like PPARs, suggesting a possible role in the regulation of lipid
metabolism and inflammation. Further experimental studies are warranted to fully elucidate the
detailed thermal degradation profile and the specific biological functions of this molecule, which
will be critical for its development and application in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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